Cas no 61628-58-8 (2-Tridecanone, 1-methoxy-)

• Product Name: 2-Tridecanone, 1-methoxy-
• CAS No: 61628-58-8
• MF: C₁₄H₂₈O₂
• MW: 228.370924949646
• CID: 472193
• PubChem ID: 12433238
• Update Time: 2025-04-19

2-Tridecanone, 1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Tridecanone, 1-methoxy-
• 1-methoxytridecan-2-one
• DTXSID30498097
• AKOS011603710
• 61628-58-8

• Inchi： 1S/C14H28O2/c1-3-4-5-6-7-8-9-10-11-12-14(15)13-16-2/h3-13H2,1-2H3
• InChI Key： KXDYTHGKIBIYMC-UHFFFAOYSA-N
• SMILES： O=C(COC)CCCCCCCCCCC

Computed Properties

• Exact Mass: 228.20904
• Monoisotopic Mass: 228.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3